N-(3-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: N-[3-[[2-(2-chlorophenoxy)acetyl]amino]phenyl]butanamide
• InChI: InChI=1S/C18H19ClN2O3/c1-2-6-17(22)20-13-7-5-8-14(11-13)21-18(23)12-24-16-10-4-3-9-15(16)19/h3-5,7-11H,2,6,12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: WZAPSKNNJKXPSB-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=CC=C1)NC(=O)COC2=CC=CC=C2Cl

Description

N-(3-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide, commonly known as Telcagepant, is a small molecule drug that belongs to the class of calcitonin gene-related peptide (CGRP) receptor antagonists. It was developed as a potential treatment for migraines and has shown promising results in preclinical studies.

Mechanism of Action

Telcagepant works by blocking the N-(3-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide receptor, which is involved in the pathophysiology of migraines. N-(3-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide is a neuropeptide that is released during migraines and causes inflammation and vasodilation in the brain. By blocking the N-(3-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide receptor, Telcagepant reduces inflammation and vasodilation, thereby reducing the symptoms of migraines.
Biochemical and Physiological Effects:
Telcagepant has been shown to have a high affinity for the N-(3-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide receptor and to be highly selective for this receptor. It does not bind to other receptors in the brain, which reduces the risk of side effects. Telcagepant has also been shown to be rapidly absorbed and metabolized in the body, which allows for a quick onset of action.

Advantages and Limitations for Lab Experiments

One advantage of Telcagepant is that it is highly selective for the N-(3-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide receptor, which reduces the risk of off-target effects. However, one limitation is that it has a short half-life, which may make it difficult to study its long-term effects in lab experiments.

Future Directions

There are several future directions for the research on Telcagepant. One direction is to study its potential use in the treatment of other conditions such as anxiety and depression. Another direction is to develop more potent and selective N-(3-{[2-(2-chlorophenoxy)acetyl]amino}phenyl)butanamide receptor antagonists that have a longer half-life and are more effective in reducing the symptoms of migraines. Additionally, research could be done to better understand the mechanism of action of Telcagepant and to identify new targets for the treatment of migraines.

Synthesis Methods

The synthesis of Telcagepant involves the reaction of 2-chlorophenol with acetic anhydride to form 2-acetoxychlorobenzene. This compound is then reacted with 4-aminobenzonitrile to form 2-(2-chlorophenoxy)acetophenone. The final step involves the reaction of 2-(2-chlorophenoxy)acetophenone with butanoyl chloride to form Telcagepant.

Scientific Research Applications

Telcagepant has been extensively studied for its potential use in the treatment of migraines. It has been shown to be effective in reducing the frequency, intensity, and duration of migraines in preclinical studies. Telcagepant has also been studied for its potential use in the treatment of other conditions such as anxiety and depression.